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Compound of Interest

Compound Name:
5-Ethyl-2-methylpiperidine

hydrochloride

CAS No.: 68711-96-6

Cat. No.: B13280346

Get Quote

Executive Summary
The 5-ethyl-2-methylpiperidine scaffold (often referred to as copellidine in alkaloid chemistry)

represents a critical structural motif in medicinal chemistry, distinct from its isomer 2-

propylpiperidine (coniine). While historically associated with Conium alkaloids, modern drug

discovery has repurposed this scaffold as a "privileged structure" for modulating ion channels

and inhibiting microbial enzymes.

This guide analyzes the biological activity of 5-ethyl-2-methylpiperidine derivatives, focusing on

two primary therapeutic axes: antisickling agents targeting the Gardos channel (IKCa) and

antimicrobial agents derived from Mannich base synthesis. It provides researchers with

actionable data on structure-activity relationships (SAR), validated experimental protocols, and

safety profiles derived from recent toxicological assessments.

Chemical Identity & Stereochemistry[1]
The biological efficacy of 5-ethyl-2-methylpiperidine derivatives is highly stereodependent. The

parent compound exists as cis and trans diastereomers.
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Cis-isomer: Typically the major product of catalytic hydrogenation of 5-ethyl-2-

methylpyridine. It generally exhibits higher thermodynamic stability and is the preferred

conformer for N-alkylation in drug synthesis.

Trans-isomer: Often requires specific stereoselective synthetic routes.

Key Structural Features for Bioactivity:

N-Substitution: The secondary amine is the primary vector for derivatization (e.g., attachment

of triphenylethanoate or pyran-4-one moieties).

C2/C5 Substitution Pattern: Provides steric bulk that modulates binding affinity in

hydrophobic pockets of ion channels (e.g., KCa3.1).

Pharmacological Profiles[1][2]
Potassium Channel Blockers (Antisickling Agents)
One of the most significant applications of 5-ethyl-2-methylpiperidine derivatives is in the

treatment of Sickle Cell Disease (SCD). Specific derivatives act as blockers of the Gardos

Channel (IKCa / KCa3.1), a calcium-activated potassium channel on erythrocytes.

Mechanism of Action: In SCD, hypoxia increases intracellular Ca²⁺, activating the Gardos

channel. This leads to K⁺ efflux and water loss (dehydration), increasing the concentration of

Hemoglobin S (HbS) and promoting polymerization (sickling).

Lead Compound: 2-[N-(5-ethyl-2-methylpiperidino)]ethyl triphenylethanoate.[1]

Efficacy: These derivatives inhibit K⁺ efflux, maintaining cell volume and preventing the

sickling cascade.

Table 1: Comparative Potency of Piperidine-based Gardos Channel Blockers
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Compound
Class

Derivative
Type

Target IC₅₀ (µM) Mechanism

Cetiedil

Analogue

2-[N-(5-ethyl-2-

methylpiperidino)

]ethyl

triphenylethanoat

e

IKCa (RBC) 1.16
Direct Channel

Blockade

Reference Drug Cetiedil IKCa (RBC) 24.5
Non-selective

Blockade

Reference Drug Clotrimazole IKCa (RBC) 0.94
Channel

Blockade

Data Source: UCL Discovery, Potassium Channel Blockers as Potential Antisickling Agents [1].

Antimicrobial & Antifungal Activity (Mannich Bases)[2]
Derivatives synthesized via the Mannich reaction—specifically linking the 5-ethyl-2-

methylpiperidine moiety to a 3-hydroxy-6-methyl-4H-pyran-4-one core—exhibit potent activity

against mycobacteria.

Target: DNA Gyrase (Topoisomerase II).

Spectrum: Effective against Mycobacterium smegmatis and E. coli.

SAR Insight: The lipophilicity of the 5-ethyl-2-methyl substitution enhances membrane

penetration, crucial for anti-mycobacterial activity.

Table 2: Antimicrobial Activity (Minimum Inhibitory Concentration)
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Compound Organism MIC (µg/mL) Activity Level

Mannich Base 7g
Mycobacterium

smegmatis
8 - 16 Moderate-High

Mannich Base 7g E. coli (ATCC 25922) > 64 Low

Mannich Base 7g
Staphylococcus

aureus
> 64 Low

Data Source: Mannich base derivatives of 3-hydroxy-6-methyl-4H-pyran-4-one [2].[2]

Mechanism of Action Visualization
The following diagram illustrates the therapeutic intervention of 5-ethyl-2-methylpiperidine

derivatives in the Sickle Cell Disease pathway.

Figure 1: Mechanism of Action of Piperidine Derivatives in Preventing Sickling
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Figure 1: The derivative blocks the Gardos channel, preventing the dehydration cascade that

leads to sickling.

Experimental Protocols
Protocol A: Synthesis of Mannich Base Derivative
Objective: Synthesis of 2-[(5-Ethyl-2-methylpiperidine-1-yl)methyl]-3-hydroxy-6-methyl-4H-

pyran-4-one.

Reagents:
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5-Hydroxy-2-methyl-4H-pyran-4-one (Allomaltol).

5-Ethyl-2-methylpiperidine (1.1 equivalents).

Formaldehyde (37% solution, 1.2 equivalents).

Ethanol (Solvent).

Procedure:

Dissolve 5-hydroxy-2-methyl-4H-pyran-4-one in ethanol at room temperature.

Add formaldehyde solution dropwise under stirring.

Add 5-ethyl-2-methylpiperidine dropwise.

Reflux the mixture for 2–4 hours. Monitor reaction progress via TLC (Mobile phase:

Methanol/Chloroform 1:9).

Cool the reaction mixture to 0°C.

Filter the resulting precipitate or evaporate solvent if oil forms.

Purification: Recrystallize from methanol/diethyl ether.

Validation:

IR: Look for C=O stretch at ~1618 cm⁻¹.

1H-NMR: Verify methylene bridge signal at δ ~3.5 ppm.

Protocol B: Gardos Channel Inhibition Assay (Rubidium
Flux)
Objective: Quantify the IC₅₀ of the derivative against IKCa channels using ⁸⁶Rb⁺ as a K⁺ tracer.

Cell Preparation:

Wash human erythrocytes (RBCs) 3x in saline.
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Load RBCs with ⁸⁶Rb⁺ (2 MBq/mL) for 3 hours at 37°C.

Wash cells to remove extracellular isotope.

Assay Execution:

Suspend loaded RBCs in incubation buffer containing Ca²⁺ ionophore (A23187) to activate

Gardos channels.

Add test compound (5-ethyl-2-methylpiperidine derivative) at graded concentrations (0.1

µM – 100 µM).

Incubate for 10 minutes at 37°C.

Measurement:

Centrifuge samples to pellet cells.

Measure radioactivity (CPM) in the supernatant (effluxed ⁸⁶Rb⁺) using a gamma counter.

Calculation:

% Inhibition = 100 - [(Test - Basal) / (Max - Basal) * 100]

Max: A23187 only. Basal: No A23187.

Toxicology & Safety Profile
While 5-ethyl-2-methylpiperidine is a valuable scaffold, its safety profile must be managed,

particularly regarding its structural similarity to pyridine alkaloids.

Acute Toxicity: Read-across data from the precursor 5-ethyl-2-methylpyridine indicates a

NOAEL (No Observed Adverse Effect Level) of 95 mg/kg/day in rats (28-day repeated dose)

[3].

Genotoxicity: Ames test negative for related alkyl-piperidines.

Handling: The free base is corrosive and a skin irritant. Derivatives (salts) are generally less

hazardous but should be handled as potent bioactive agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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